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Compound of Interest

Compound Name: 2-(Morpholinomethyl)acrylic acid

Cat. No.: B1279365

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Morpholinomethyl)acrylic acid is a versatile bifunctional molecule integrating a reactive
acrylic acid moiety and a tertiary amine in the form of a morpholine ring. This unique structure
makes it a valuable building block in polymer chemistry and a compound of interest in
pharmaceutical research, particularly in the design of drug delivery systems. Its ability to
participate in polymerization reactions while offering a site for pH-dependent protonation lends
itself to the creation of "smart" materials that can respond to environmental changes. This
guide provides a comprehensive overview of the chemical properties, synthesis, and
characterization of 2-(Morpholinomethyl)acrylic acid, tailored for professionals in research
and development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-(Morpholinomethyl)acrylic acid
is presented below. These properties are crucial for its handling, characterization, and
application in various scientific endeavors.
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Property Value Reference(s)

2-(morpholin-4-ylmethyl)prop-

IUPAC Name 2-enoic acid [1][2]
CAS Number 4432-44-4 [1][3]
Molecular Formula CsH13NOs [11[3]
Molecular Weight 171.19 g/mol [1]
Appearance White to off-white solid [4]
Melting Point 113.5-116.5 °C [4]
pKa 7.59 £ 0.03 (at 23 °C) [2]
Purity > 97% (by NMR) [4]
Storage 0-8 °C [4]

Note: Boiling point and detailed solubility data in various solvents are not readily available in
the searched literature. However, the presence of the carboxylic acid and morpholine groups
suggests solubility in polar solvents, particularly water, and limited solubility in nonpolar organic
solvents.

Synthesis and Purification

The primary synthetic route to 2-(Morpholinomethyl)acrylic acid is the Mannich reaction.[2]
[5] This three-component condensation reaction involves an active hydrogen compound
(malonic acid), an aldehyde (formaldehyde), and a secondary amine (morpholine).

Experimental Protocol: Synthesis via Mannich Reaction

While a detailed, step-by-step published protocol specifically for 2-(Morpholinomethyl)acrylic
acid was not found in the search results, a general procedure based on the principles of the
Mannich reaction for similar compounds can be outlined.[2][6][7]

Reactants:

e Malonic acid
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o Formaldehyde (typically as a 37% aqueous solution)
e Morpholine
General Procedure:

o Morpholine is typically reacted with formaldehyde to form the corresponding Eschenmoser's

salt precursor or a reactive iminium ion in situ.

e Malonic acid is then added to the reaction mixture. The reaction is often carried out in a
suitable solvent, such as ethanol or water.

e The reaction mixture is heated to a specific temperature for a set period to drive the
condensation and subsequent decarboxylation.

o Upon completion, the reaction mixture is cooled, and the product is isolated.

A visual representation of the general Mannich reaction workflow is provided below.
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Caption: General workflow for the synthesis of 2-(Morpholinomethyl)acrylic acid via the
Mannich reaction.

Experimental Protocol: Purification by Recrystallization

Purification of the crude product is typically achieved by recrystallization. The choice of solvent
is critical and should be one in which the compound is sparingly soluble at room temperature
but highly soluble at elevated temperatures.

General Procedure:
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e The crude solid is dissolved in a minimum amount of a suitable hot solvent (e.g., ethanol,
water, or a mixture).

e The hot solution is filtered to remove any insoluble impurities.

e The filtrate is allowed to cool slowly and undisturbed to promote the formation of pure
crystals.

e The crystals are collected by filtration, washed with a small amount of cold solvent, and dried
under vacuum.

Spectroscopic and Analytical Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized 2-
(Morpholinomethyl)acrylic acid. While specific spectra for this compound were not found, the
expected spectral features based on its structure are described below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the vinyl
protons of the acrylic acid moiety, the methylene protons adjacent to the morpholine nitrogen
and the acrylic double bond, and the methylene protons of the morpholine ring.

e 13C NMR: The carbon NMR spectrum should display distinct resonances for the carbonyl
carbon, the olefinic carbons, the methylene carbons of the morpholine ring, and the
methylene carbon linking the morpholine and acrylate groups.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum should exhibit characteristic absorption bands corresponding to the
functional groups present in the molecule:

e Abroad O-H stretching band for the carboxylic acid.
e A C=0 stretching band for the carbonyl group.

e C=C stretching for the alkene.
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e C-N and C-O-C stretching vibrations from the morpholine ring.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. The fragmentation
pattern can provide further structural information. The predicted monoisotopic mass is
171.08954 Da.[1]

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for assessing the purity of 2-(Morpholinomethyl)acrylic acid. A
reverse-phase method would be suitable, likely using a C18 column with a mobile phase
consisting of a buffered aqueous solution and an organic modifier like acetonitrile or methanol.

The general workflow for the analytical characterization of 2-(Morpholinomethyl)acrylic acid
Is illustrated below.

Synthesized Product
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NMR (‘H, 13C) FT-IR Mass Spectrometry HPLC
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Click to download full resolution via product page
Caption: Workflow for the analytical characterization of 2-(Morpholinomethyl)acrylic acid.

Reactivity and Stability

The reactivity of 2-(Morpholinomethyl)acrylic acid is dictated by its two primary functional
groups: the acrylic acid and the morpholine moiety.
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e Acrylic Acid Moiety: The double bond can undergo addition reactions and is susceptible to
polymerization, which is a key feature for its use in creating polymers and hydrogels.[4] The
carboxylic acid group can be deprotonated to form a carboxylate salt and can participate in
esterification reactions.

o Morpholine Moiety: As a tertiary amine, the nitrogen atom is basic and can be protonated in
acidic conditions, imparting pH-sensitivity to polymers derived from this monomer.[8] The
ether linkage within the morpholine ring is generally stable.

Information regarding the specific thermal stability of 2-(Morpholinomethyl)acrylic acid is
limited. However, acrylic acid derivatives can undergo polymerization upon heating, and the
morpholine group is stable at elevated temperatures in the absence of oxygen.[8] For long-term
storage, it is recommended to keep the compound at 0-8 °C.[4]

Applications in Drug Development

The unique pH-responsive nature of polymers derived from 2-(Morpholinomethyl)acrylic acid
makes them attractive for applications in controlled drug delivery.[4] The morpholine group, with
a pKa in the physiological range, can become protonated in acidic environments, leading to
changes in the polymer's conformation and swelling behavior. This property can be exploited to
design hydrogels that release a therapeutic agent in a pH-dependent manner.

pH-Responsive Drug Release Mechanism

The proposed mechanism for pH-responsive drug release from a hydrogel incorporating 2-
(Morpholinomethyl)acrylic acid is outlined below.
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Caption: Proposed mechanism of pH-responsive drug release from a hydrogel containing 2-
(Morpholinomethyl)acrylic acid.

This behavior is particularly advantageous for oral drug delivery systems designed to release
their payload in specific regions of the gastrointestinal tract.[9][10][11][12]

Conclusion

2-(Morpholinomethyl)acrylic acid is a valuable monomer for the synthesis of functional
polymers with applications in coatings, adhesives, and, most notably, in the pharmaceutical
field for the development of smart drug delivery systems. Its synthesis via the Mannich reaction
is straightforward, and its unique pH-responsive properties offer a versatile platform for creating
materials that can respond to biological environments. Further research into its polymerization
Kinetics, the properties of its corresponding polymers, and its in vivo performance in drug
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delivery systems will undoubtedly expand its utility in the fields of materials science and
medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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